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Compound of Interest

Compound Name: Dipropyl sulfoxide

CAS No.: 4253-91-2

Cat. No.: B1221221

Get Quote

An In-Depth Technical Guide to Dipropyl Sulfoxide (CAS 4253-91-2): Properties, Synthesis,

and Applications

Introduction
Dipropyl sulfoxide (CAS No. 4253-91-2), a dialkyl sulfoxide, represents a class of

organosulfur compounds that are pivotal in both synthetic chemistry and pharmaceutical

sciences. While its cousin, dimethyl sulfoxide (DMSO), is ubiquitously known as a versatile

solvent and reagent, dipropyl sulfoxide and its analogues offer a unique set of properties that

merit specific investigation.[1] This guide, intended for researchers, chemists, and drug

development professionals, provides a comprehensive technical overview of dipropyl
sulfoxide. Moving beyond a simple recitation of facts, we will delve into the causality behind its

synthesis, explore its nuanced reactivity, and contextualize its applications, particularly within

the pharmaceutical landscape. This document is structured to provide not just data, but

actionable, field-proven insights grounded in authoritative sources.

Part 1: Foundational Chemical and Physical Profile
A thorough understanding of a compound's physical and chemical properties is the bedrock of

its effective application in research and development. Dipropyl sulfoxide is a polar molecule

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1221221#bc-rfq
https://www.benchchem.com/product/b1221221/docs?utm_src=pdf-body#dipropyl-sulfoxide-cas-number-4253-91-2
https://www.benchchem.com/product/b1221221/docs?utm_src=pdf-body#dipropyl-sulfoxide-cas-number-4253-91-2
https://www.benchchem.com/product/b1221221/docs?utm_src=pdf-body#dipropyl-sulfoxide-cas-number-4253-91-2
https://pubmed.ncbi.nlm.nih.gov/37307682/
https://www.benchchem.com/product/b1221221/docs?utm_src=pdf-body#dipropyl-sulfoxide-cas-number-4253-91-2
https://www.benchchem.com/product/b1221221/docs?utm_src=pdf-body#dipropyl-sulfoxide-cas-number-4253-91-2
https://www.benchchem.com/product/b1221221/docs?utm_src=pdf-body#dipropyl-sulfoxide-cas-number-4253-91-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


characterized by the sulfinyl functional group, which dictates its chemical behavior and physical

characteristics.[2]

Chemical Identifiers and Molecular Structure
IUPAC Name: 1-(Propylsulfinyl)propane[3]

CAS Number: 4253-91-2[3][4]

Molecular Formula: C₆H₁₄OS[3][4][5]

Molecular Weight: 134.24 g/mol [3][4][5]

SMILES: CCCS(=O)CCC[3]

InChI Key: BQCCJWMQESHLIT-UHFFFAOYSA-N[3][4]

Physicochemical Properties
The properties of dipropyl sulfoxide are summarized in the table below. Its moderate

lipophilicity (logP ≈ 1.5) and boiling point make it suitable for a range of reaction conditions.
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Property Value Unit Source

Normal Boiling Point

(Tboil)
475.00 ± 1.00 K Cheméo[6]

Normal Melting Point

(Tfus)
297.90 ± 1.00 K Cheméo[6]

Octanol/Water

Partition Coeff.

(logPoct/wat)

1.555 Cheméo[6]

Water Solubility

(log10WS)
-0.97 mol/l Cheméo[6]

Enthalpy of

Vaporization (ΔvapH°)
74.00 ± 1.00 kJ/mol Cheméo[6]

Critical Temperature

(Tc)
570.30 K Cheméo[6]

Critical Pressure (Pc) 3427.87 kPa Cheméo[6]

Spectroscopic Signature
Characterization of dipropyl sulfoxide relies on standard spectroscopic techniques. While

specific spectra are available across various databases, the key expected signatures include:

¹³C NMR: Signals corresponding to the three distinct carbon environments of the propyl

chains.

¹H NMR: Complex multiplets for the propyl chain protons (CH₃, -CH₂-, and -CH₂-S(O)-).

IR Spectroscopy: A strong, characteristic absorption band for the S=O stretch.

Mass Spectrometry: The molecular ion peak (m/z) at approximately 134, along with

fragmentation patterns corresponding to the loss of propyl and other alkyl fragments.[4]

Part 2: Synthesis and Mechanistic Considerations
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The most direct and common route to dipropyl sulfoxide is the controlled oxidation of its

corresponding sulfide, dipropyl sulfide.[7] The challenge in this transformation lies in achieving

high selectivity for the sulfoxide while preventing over-oxidation to the dipropyl sulfone.[8]

Mechanism: Sulfide Oxidation
The oxidation of a sulfide to a sulfoxide involves the addition of a single oxygen atom to the

sulfur center. When using an oxidant like hydrogen peroxide (H₂O₂), the reaction proceeds via

nucleophilic attack by the electron-rich sulfur atom on the peroxide oxygen. The choice of H₂O₂

is often favored in green chemistry applications as its only byproduct is water.[9]

Reactants

Products
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Caption: General mechanism for sulfide oxidation to sulfoxide.

Experimental Protocol: Synthesis via H₂O₂ Oxidation
This protocol is a self-validating system designed for high selectivity. The use of a

stoichiometric amount of oxidant under controlled temperature is critical to prevent sulfone

formation.

Materials:

Dipropyl sulfide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1221221/docs?utm_src=pdf-body#dipropyl-sulfoxide-cas-number-4253-91-2
https://www.scholarsresearchlibrary.com/articles/synthesis-of-different-sulfoxide-from-its-corresponding-sulfide-by-the-plant-enzyme.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149452/
http://orgsyn.org/demo.aspx?prep=v80p0184
https://www.benchchem.com/product/b1221221/docs?utm_src=pdf-body-img#dipropyl-sulfoxide-cas-number-4253-91-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


30% Hydrogen peroxide (H₂O₂) solution

Glacial acetic acid (as catalyst/solvent)[8]

Dichloromethane (for extraction)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Separatory funnel and standard glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and cooled in an

ice bath (0-5 °C), dissolve dipropyl sulfide (1.0 eq) in glacial acetic acid.

Causality: The acidic medium can activate the H₂O₂, and the low temperature helps to

control the exothermicity of the reaction and minimize over-oxidation.[8]

Addition of Oxidant: Add 30% hydrogen peroxide (1.0-1.1 eq) dropwise to the stirred solution

over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

Causality: A slow, dropwise addition is crucial. Adding the oxidant too quickly can lead to a

runaway reaction and the formation of the undesired sulfone byproduct.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at room

temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting sulfide is consumed (typically 2-4 hours).

Workup - Quenching: Carefully pour the reaction mixture into a beaker containing cold water.

Workup - Neutralization: Slowly add saturated sodium bicarbonate solution until the

effervescence ceases and the pH is neutral (pH ~7). This step neutralizes the acetic acid.
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Extraction: Transfer the aqueous mixture to a separatory funnel and extract with

dichloromethane (3x volumes).

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude

dipropyl sulfoxide.

Purification & Characterization: If necessary, purify the product by vacuum distillation or

column chromatography. Confirm the identity and purity of the final product using NMR and

IR spectroscopy.

Part 3: Chemical Reactivity and Synthetic Utility
The sulfinyl group is the hub of dipropyl sulfoxide's reactivity, enabling transformations that

are valuable in organic synthesis.

Coordination Chemistry
Like other sulfoxides, dipropyl sulfoxide is an ambidentate ligand, capable of coordinating to

transition metals through either the sulfur or the oxygen atom.[2] The choice of coordination site

is governed by Hard-Soft Acid-Base (HSAB) theory.

S-Bonding: Soft metal centers (e.g., Pd(II), Pt(II)) prefer to bind to the soft sulfur atom.[10]

O-Bonding: Hard metal centers (e.g., Ru(III)) prefer to bind to the hard oxygen atom.[2]

This property makes sulfoxides useful ligands in catalysis, allowing for the fine-tuning of a

metal center's electronic properties.[11]

Dipropyl Sulfoxide
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Caption: Ambidentate coordination of dipropyl sulfoxide.

Thermal Elimination
When a sulfoxide possesses a β-hydrogen, it can undergo a thermal syn-elimination reaction

(an Eᵢ mechanism) to form an alkene and a sulfenic acid.[2] This reaction is a valuable method

for introducing double bonds into organic molecules under neutral conditions. The reaction

proceeds through a five-membered cyclic transition state.[12]

Part 4: Applications in Research and Development
While a less common solvent than DMSO, dipropyl sulfoxide finds niche applications in

pharmaceutical development and metabolic studies.

Enhancing Drug Solubility and Bioavailability
In pharmaceutical formulations, dipropyl sulfoxide can act as a non-volatile excipient to

improve the characteristics of active pharmaceutical ingredients (APIs). For example, it has

been shown to react with steroids like Testosterone Decanoate to form a sulfoxide derivative.

This modification can enhance the solubility and, consequently, the bioavailability of the parent

steroid.[5] The polar sulfoxide group can disrupt the crystal lattice of the API and improve its

interaction with aqueous environments.

Metabolic Fate and Pharmacokinetics
Understanding a compound's metabolic pathway is critical in drug development. Studies in rats

have shown that after oral administration, dipropyl sulfoxide is readily absorbed.[13] The

primary metabolic pathway is further oxidation of the sulfur center to form the corresponding

dipropyl sulfone.[13] Both the sulfoxide and its sulfide precursor are primarily excreted through

urine, with biliary excretion also playing a significant role.[13] The absorption and elimination

half-lives for dipropyl sulfoxide were found to be approximately 5 and 8 hours, respectively, in

rats.[13]

Dipropyl Sulfide Dipropyl Sulfoxide
(Administered Compound)

Oxidation Dipropyl Sulfone
(Metabolite)

Metabolic Oxidation
(in vivo)
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Caption: Metabolic oxidation pathway of dipropyl sulfoxide.

Part 5: Safety, Handling, and Storage
Proper handling of any chemical reagent is paramount for laboratory safety.

Hazard Identification
According to the Globally Harmonized System (GHS), dipropyl sulfoxide presents a specific

inhalation hazard.

GHS Classification: H334 - May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[3] It is crucial to handle this compound in a well-ventilated area, preferably within a

fume hood, and to use appropriate personal protective equipment (PPE).

Safe Handling and Storage Protocol
Engineering Controls: Always handle dipropyl sulfoxide inside a certified chemical fume

hood to avoid inhalation of vapors.

Personal Protective Equipment (PPE): Wear standard PPE, including nitrile gloves, safety

glasses with side shields, and a lab coat.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

strong oxidizing agents and ignition sources.[14]

Thermal Stability: While dipropyl sulfoxide itself is stable under normal conditions, it is

important to exercise caution when heating it, especially in the presence of other reagents.

Its structural relative, DMSO, is known to decompose exothermically, and this decomposition

can be catalyzed by acids, bases, or metal salts.[15] Similar precautions should be taken

with dipropyl sulfoxide; reactions at elevated temperatures should be carefully monitored.

Spill & Disposal: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and

place in a suitable container for chemical waste disposal.[16] Dispose of waste in

accordance with local, state, and federal regulations.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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